4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid

• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 4-(1-benzyltriazol-4-yl)butanoic acid
• InChI: InChI=1S/C13H15N3O2/c17-13(18)8-4-7-12-10-16(15-14-12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H,17,18)
• InChI Key: OAWCYVBOWRJWMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(N=N2)CCCC(=O)O

Description

4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl azide (2.82 ml, 21.18 mmol) was dissolved in tert-butanol (212 ml) and water (212 ml). Hex-5-ynoic acid (2.337 ml, 21.18 mmol) was added followed by copper (II) acetate (385 mg, 2.118 mmol) and sodium L-ascorbate (837 mg, 4.24 mmol) and the reaction mixture was stirred vigorously for 72 hrs. Sodium chloride (solid) was added to the reaction mixture followed by EtOAc (100 ml). The phases separated and the aqueous layer was further extracted with EtOAc. The organics phases were combined, dried over MgSO4 (anh), filtered and evaporated under reduced pressure to afford the title compound;